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Compound of Interest

Compound Name: 1,2,3,5,7-Pentachloronaphthalene

Cat. No.: B3061118 Get Quote

An In-Depth Technical Guide to 1,2,3,5,7-Pentachloronaphthalene

This technical guide provides a comprehensive overview of the molecular structure, chemical

properties, synthesis, and experimental analysis of 1,2,3,5,7-Pentachloronaphthalene, a

specific congener of polychlorinated naphthalenes (PCNs). This document is intended for

researchers, scientists, and professionals in the fields of environmental science, toxicology, and

drug development.

Molecular Structure and IUPAC Name
The International Union of Pure and Applied Chemistry (IUPAC) name for this compound is

1,2,3,5,7-pentachloronaphthalene.[1] Its chemical structure consists of a naphthalene bicyclic

aromatic ring with five chlorine atoms substituted at the 1, 2, 3, 5, and 7 positions.
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Caption: Molecular structure of 1,2,3,5,7-Pentachloronaphthalene.

Physicochemical and Toxicological Data
A summary of the key quantitative data for 1,2,3,5,7-Pentachloronaphthalene is presented in

the table below. This information is critical for understanding its environmental fate, transport,

and potential biological interactions.
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Property Value Reference

Molecular Formula C₁₀H₃Cl₅ [1]

Molecular Weight 300.4 g/mol [1]

CAS Number 53555-65-0 [1]

Monoisotopic Mass 297.867739 Da [1]

XLogP3 6.4 [1]

Kovats Retention Index
Standard non-polar: 2131;

Semi-standard non-polar: 2145
[1]

Experimental Protocols
Detailed methodologies for the synthesis and a key environmental study of 1,2,3,5,7-
Pentachloronaphthalene are provided below.

Synthesis of 1,2,3,5,7-Pentachloronaphthalene (PeCN52)
The synthesis of 1,2,3,5,7-Pentachloronaphthalene (designated as PeCN52 in some

literature) is a multi-step process.[2]

Protocol:

Chlorine Addition: 1-Chloronaphthalene is treated with chlorine in a chloroform (CHCl₃)

solution. This reaction leads to the formation of 1,1,2,3,4-pentachloro-1,2,3,4-

tetrahydronaphthalene.

Dehydrochlorination: The resulting pentachloro-tetrahydronaphthalene undergoes double

dehydrochlorination with sodium hydroxide (NaOH) in boiling ethanol to yield 1,2,3-

trichloronaphthalene.

Sulfonation and Chlorination: The 1,2,3-trichloronaphthalene is then sulfonated, followed by

a reaction with thionyl chloride (SOCl₂).

Final Reaction: The resulting 1,2,3-trichloronaphthalene-5,7-disulfochloride is reacted with

hexachlorocyclopentadiene to produce the final product, 1,2,3,5,7-
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pentachloronaphthalene.[2]

1-Chloronaphthalene

Addition of Chlorine in CHCl3

1,1,2,3,4-Pentachloro-1,2,3,4-tetrahydronaphthalene

Double Dehydrochlorination with NaOH in boiling ethanol

1,2,3-Trichloronaphthalene

Sulfonation followed by reaction with SOCl2

1,2,3-Trichloronaphthalene-5,7-disulfochloride

Reaction with Hexachlorocyclopentadiene

1,2,3,5,7-Pentachloronaphthalene
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Caption: Synthesis workflow for 1,2,3,5,7-Pentachloronaphthalene.

Environmental Fate and Effects Study: Food Chain
Transfer
A study investigated the transfer and effects of 1,2,3,5,7-pentachloronaphthalene in an

experimental aquatic food chain.[2] The experiment aimed to determine the bioconcentration

from water to worms and subsequent biomagnification from worms to fish.

Experimental Protocol:

Test Organisms and Medium: The oligochaete worm Lumbriculus variegatus and rainbow

trout (Oncorhynchus mykiss) were used. The test medium was prepared to sustain the

organisms.

Passive Dosing System: A passive dosing system was employed to expose the worms to

constant dissolved concentrations of 1,2,3,5,7-pentachloronaphthalene. This involved

adding the medium to passive dosing jars and allowing the system to equilibrate for 24

hours.

Worm Exposure:Lumbriculus variegatus were introduced to the equilibrated passive dosing

jars for bioconcentration analysis.

Fish Exposure and Biomagnification: Rainbow trout were individually exposed to the

contaminated worms. The dietary intake of the contaminated worms by the fish was

monitored to calculate the biomagnification factor (BMF).

Toxicity and Detoxification Analysis: The study also explored potential toxic effects on the

trout, including survival, growth, and liver somatic index. Detoxification processes were

investigated by measuring the transcript levels of genes encoding for the ABCB1 transporter

and the biotransformation enzyme CYP1A1.[2]
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Caption: Experimental workflow for the food chain transfer study.

Applications in Research
1,2,3,5,7-Pentachloronaphthalene serves as a crucial standard for environmental testing and

research.[3] Studies involving this compound are vital for understanding the biomagnification

and potential health effects of polychlorinated naphthalenes.[2] For instance, research has

been conducted to determine the concentrations of this pollutant in human placental tissue,

highlighting its relevance to human health risk assessment.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3061118?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

